2-Chloro-6-(ethylsulfanyl)benzoic acid

• IUPAC Name: 2-chloro-6-ethylsulfanylbenzoic acid
• InChI: InChI=1S/C9H9ClO2S/c1-2-13-7-5-3-4-6(10)8(7)9(11)12/h3-5H,2H2,1H3,(H,11,12)
• InChI Key: KUIZBWAQTKRYDR-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(C(=CC=C1)Cl)C(=O)O
• Molecular Formula: C9H9ClO2S
• Molecular Weight: 216.68 g/mol
• CAS No.: 1344255-26-0

Description

“2-Chloro-6-(ethylsulfanyl)benzoic acid” is a chemical compound with the CAS Number: 1344255-26-0. It has a molecular weight of 216.69. The compound is stored at room temperature and has a physical form of oil.

Molecular Structure Analysis

The IUPAC name for this compound is this compound. The InChI code for this compound is 1S/C9H9ClO2S/c1-2-13-7-5-3-4-6 (10)8 (7)9 (11)12/h3-5H,2H2,1H3, (H,11,12).

Physical And Chemical Properties Analysis

“this compound” is an oil-like substance stored at room temperature. It has a molecular weight of 216.69.

Scientific Research Applications

Chemical Synthesis and Molecular Structure

2-Chloro-6-(ethylsulfanyl)benzoic acid plays a significant role in chemical synthesis, particularly in the creation of complex molecular structures. Research has highlighted its utility in regioselective deprotonation processes, leading to the formation of lithio derivatives critical in organic synthesis. For example, ethyl 2-(3-ethylsulfinyl-5-methyl-1-benzofuran-2-yl)acetate was prepared through the oxidation of a related compound with 3-chloroperoxybenzoic acid, showcasing the structural versatility and reactivity of compounds within this chemical family (Choi, Seo, Son, & Lee, 2009).

Antioxidant Properties

Derivatives of this compound have been synthesized and evaluated for their antioxidant properties, demonstrating significant radical scavenging activities. These studies are essential for developing new antioxidant agents that could have various applications in pharmaceuticals and food preservation (Nazarbahjat et al., 2014).

Crystal Engineering and Material Science

In the realm of crystal engineering and material science, this compound derivatives have been utilized to study the formation of molecular salts and cocrystals. These investigations contribute to a deeper understanding of molecular interactions and crystal stabilization, which is crucial for the design of new materials with tailored properties (Oruganti, Nechipadappu, Khade, & Trivedi, 2017).

Catalysis and Organic Transformations

The compound has been implicated in catalytic processes and organic transformations, highlighting its potential as a versatile reagent in synthetic chemistry. For instance, copper-promoted sulfenylation of sp2 C-H bonds has been achieved using benzoic acid derivatives, opening new pathways for the functionalization of aromatic compounds (Tran, Popov, & Daugulis, 2012).

Environmental and Pollution Studies

Research into the biodegradation of persistent pollutants has also featured compounds related to this compound, providing insights into environmental remediation strategies and the microbial degradation of synthetic compounds (Li et al., 2016).

Safety and Hazards

The compound has been classified with the signal word “Warning” and is associated with Hazard Statements H315, H319, and H335. These statements indicate that the compound causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

While specific future directions for “2-Chloro-6-(ethylsulfanyl)benzoic acid” are not available, research into benzoic acid derivatives is ongoing and may lead to new applications in the future.